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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological
properties of FSG67, a potent inhibitor of glycerol-3-phosphate acyltransferase (GPAT). The
information presented herein is intended to support researchers, scientists, and drug
development professionals in their investigation and potential application of this compound.

Chemical and Physical Properties

FSG67, scientifically known as 2-(nonylsulfonamido)benzoic acid, is a small molecule inhibitor
of the enzyme glycerol-3-phosphate acyltransferase (GPAT).[1][2][3] This enzyme catalyzes the
initial and rate-limiting step in the synthesis of triacylglycerols and glycerophospholipids. By
inhibiting GPAT, FSG67 has been shown to exert significant effects on lipid metabolism, making
it a valuable tool for research in obesity, metabolic syndrome, and oncology.[4][5]

Table 1: Physicochemical Properties of FSG67
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Property Value Source

2-(Nonylsulfonamido)benzoic
Common Name

acid
CAS Number 1158383-34-6
Molecular Formula C16H25NO4S
Molecular Weight 327.4 g/mol
Solubility DMSO, Ethanol
Storage Temperature -20°C

Biological Activity and Quantitative Data

FSG67 is a well-characterized inhibitor of GPAT, with a demonstrated ability to modulate lipid
metabolism in both in vitro and in vivo models. Its primary mechanism of action is the
competitive inhibition of GPAT, leading to a reduction in the synthesis of lysophosphatidic acid,
a key precursor for various lipids.

Table 2: In Vitro Inhibitory Activity of FSG67

Target ICs0 Assay Conditions Source

Glycerol 3-Phosphate

Acyltransferase 24 uM Not Specified
(GPAT)
Total Mitochondrial Mouse liver
30.2 uyM ] )
GPAT mitochondria
Mouse liver
GPAT1 42.1 pM mitochondria in the

presence of NEM

Table 3: In Vivo Effects of FSG67 in Diet-Induced Obese (DIO) Mice
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Parameter Dosage Effect Source

Gradual 12% weight

Body Weight 5 mg/kg, daily
loss
_ Transient 9- to 10-day
Food Intake 5 mg/kg, daily )
hypophagia
Weight was lost
Fat Mass 5 mg/kg, daily specifically from fat

mass

Glucose Tolerance & ) o ]
_ o Chronic administration  Increased
Insulin Sensitivity

Experimental Protocols
In Vivo Study of FSG67 in a Mouse Model of
Acetaminophen Overdose

This protocol describes the in vivo administration of FSG67 to mice following acetaminophen
(APAP) induced liver injury to study its effects on liver regeneration.

Animal Model: Male C57BL/6J mice.

e APAP Induction: A single dose of 300 mg/kg APAP is administered to induce liver toxicity.

o FSG67 Administration: FSG67 is administered at a dose of 20 mg/kg at 3, 24, and 48 hours
post-APAP injection.

e Vehicle Control: A vehicle control (e.g., DMSO) is administered on the same schedule.
» Sample Collection: Blood and liver tissues are collected at multiple time points for analysis.

e Analysis: Tissues are analyzed for markers of liver injury, oxidative stress, and cell
proliferation (e.g., PCNA expression).

GPAT Inhibition Assay
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This protocol outlines a method to determine the inhibitory activity of FSG67 on GPAT in

isolated mouse liver mitochondria.

Mitochondria Isolation: Isolate mitochondria from mouse liver tissue using standard
differential centrifugation methods.

Reaction Mixture: Prepare a reaction mixture containing the isolated mitochondria, buffer,
and necessary co-factors.

Inhibitor Addition: Add varying concentrations of FSG67 (e.g., 0.2-122.2 uM) to the reaction
mixture.

GPAT1 vs. Total GPAT Activity: To distinguish between GPAT1 and total mitochondrial GPAT
activity, N-ethylmaleimide (NEM) can be included in the assay, as GPAT1 is NEM-resistant.

Enzyme Reaction: Initiate the enzymatic reaction and measure the incorporation of a
radiolabeled substrate.

ICs0 Determination: Calculate the 1Cso value by plotting the percentage of GPAT activity
against the logarithm of the FSG67 concentration.

Signaling Pathways and Experimental Workflows
Wnt/B-catenin Signaling Pathway Altered by FSG67

FSG67 has been shown to blunt liver regeneration after acetaminophen overdose by altering

GSK3p and Wnt/(3-catenin signaling. The following diagram illustrates the proposed

mechanism.
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Caption: Proposed mechanism of FSG67's effect on the Wnt/(3-catenin signaling pathway.

Experimental Workflow for In Vivo FSG67 Study

The following diagram outlines a typical experimental workflow for an in vivo study investigating
the effects of FSG67.
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Caption: A generalized experimental workflow for in vivo studies involving FSG67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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